N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-propionamido-3-(pyridin-2-yl)isothiazole-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-(propanoylamino)-3-pyridin-2-yl-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C20H18N4O4S/c1-2-16(25)23-18-17(13-5-3-4-8-21-13)24-29-19(18)20(26)22-10-12-6-7-14-15(9-12)28-11-27-14/h3-9H,2,10-11H2,1H3,(H,22,26)(H,23,25)
• InChI Key: ISOMECCYFZEMMX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(SN=C1C2=CC=CC=N2)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

“N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-propionamido-3-(pyridin-2-yl)isothiazole-5-carboxamide” is a compound that has been studied for its potential anticancer properties. It is part of a series of molecules that have been designed based on the activity of indoles against various cancer cell lines.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several fused heteroaryl moieties. Unfortunately, the specific molecular structure analysis for this compound was not found in the available literature.

Chemical Reactions Analysis

This compound has been evaluated for its antitumor activities against various cancer cell lines. Some related compounds have shown potent growth inhibition properties.

Scientific Research Applications

Crystal Structure Analysis

The compound has been used in the study of crystal structures. . .

Cyclooxygenase Inhibition

. Cyclooxygenase enzymes play a key role in the production of prostaglandins, which are involved in inflammation and pain. .

Anticonvulsant Activity

. .

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals. .

Antitumor Activity

The compound has been evaluated for its antitumor activities against various cell lines. .

Anticancer Activity

.

Future Directions

Future research on this compound could focus on further understanding its mechanism of action, optimizing its synthesis process, and evaluating its safety and efficacy in preclinical and clinical studies. The compound could potentially be developed as a new anticancer agent.

Mechanism of Action

Biochemical Pathways

The compound is likely to affect multiple biochemical pathways due to its complex structure and potential interactions with various targets

Result of Action

Some studies suggest potential antitumor activities against certain cell lines , but the exact molecular and cellular effects need to be further investigated.

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. These may include pH, temperature, presence of other molecules, and specific conditions within the body . .